Cas no 659722-71-1 (2-(Tributylstannyl)-5-(trifluoromethyl)pyridine)

2-(Tributylstannyl)-5-(trifluoromethyl)pyridine is an organotin compound widely utilized in cross-coupling reactions, particularly Stille couplings, due to its high reactivity and selectivity. The tributylstannyl group facilitates efficient carbon-carbon bond formation, while the trifluoromethyl substituent enhances the electron-withdrawing properties of the pyridine ring, making it valuable in the synthesis of fluorinated heterocycles. This compound is particularly advantageous in pharmaceutical and agrochemical research, where precise functionalization of pyridine derivatives is required. Its stability under standard handling conditions and compatibility with various reaction conditions further contribute to its utility in organic synthesis. Proper handling precautions are recommended due to the toxicity associated with organotin compounds.

2-(Tributylstannyl)-5-(trifluoromethyl)pyridine structure

659722-71-1 structure

Product Name:2-(Tributylstannyl)-5-(trifluoromethyl)pyridine

CAS No:659722-71-1

MF:C₁₈H₃₀F₃NSn

MW:436.142714977264

MDL:MFCD12026328

CID:1692289

PubChem ID:44118317

Update Time:2025-06-08

2-(Tributylstannyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-(tributylstannyl)-5-(trifluoromethyl)-
- 2-(tributylstannyl)-5-(trifluoromethyl)pyridine
- [5-(Trifluoromethyl)pyridin-2-yl]tributylstannane
- tributyl-[5-(trifluoromethyl)pyridin-2-yl]stannane
- D79762
- J-506643
- CS-0201324
- EN300-378424
- GS3892
- AKOS015843355
- MFCD12026328
- 659722-71-1
- DTXSID60656840
- DB-103845
- SY076725
- A918165
- 2-(Tributylstannyl)-5-(trifluoromethyl)pyridine
- MDL： MFCD12026328
- Inchi： 1S/C6H3F3N.3C4H9.Sn/c7-6(8,9)5-2-1-3-10-4-5;3*1-3-4-2;/h1-2,4H;3*1,3-4H2,2H3;
- InChI Key： QPRVUMOOSDCPRY-UHFFFAOYSA-N
- SMILES： [Sn](C1C=CC(C(F)(F)F)=CN=1)(CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 429.1382
Monoisotopic Mass: 437.135237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2-(Tributylstannyl)-5-(trifluoromethyl)pyridine Pricemore >>

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